5-Amino-1-methyl-4-nitrosopyrazole
Cat. No. B8654938
M. Wt: 126.12 g/mol
InChI Key: OJGQNWRZILCCRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07129232B2
Procedure details
To a suspension of 5-amino-1-methyl-4-nitrosopyrazole (117 g) were added sulfuric acid (91 g) and 10% palladium on carbon (58 g) The mixture was hydrogenated under balloon pressure for 10 hours. The reaction mixture was filtered, and the filtrate was concentrated in vacuo. To the concentrate was added isopropyl alcohol (2.3 L), and the mixture was stirred for 1 hour. The precipitated solid was collected by filtration and dried to give 4,5-diamino-1-methylpyrazole sulfuric acid salt (158 g).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:6]([CH3:7])[N:5]=[CH:4][C:3]=1[N:8]=O.[S:10](=[O:14])(=[O:13])([OH:12])[OH:11]>[Pd]>[S:10](=[O:12])(=[O:11])([OH:14])[OH:13].[NH2:8][C:3]1[CH:4]=[N:5][N:6]([CH3:7])[C:2]=1[NH2:1] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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117 g
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Type
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reactant
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Smiles
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NC1=C(C=NN1C)N=O
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Step Two
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Name
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Quantity
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91 g
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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58 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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ADDITION
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Type
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ADDITION
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Details
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To the concentrate was added isopropyl alcohol (2.3 L)
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated solid was collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
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|
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Type
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product
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Smiles
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S(O)(O)(=O)=O.NC=1C=NN(C1N)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 158 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
